Cas no 2649070-86-8 (4-bromo-3-(1-isocyanatoethyl)benzonitrile)

• Product Name: 4-bromo-3-(1-isocyanatoethyl)benzonitrile
• CAS No: 2649070-86-8
• MF: C₁₀H₇BrN₂O
• MW: 251.079381227493
• CID: 6187554
• PubChem ID: 165642746
• Update Time: 2025-11-04

4-bromo-3-(1-isocyanatoethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(1-isocyanatoethyl)benzonitrile
• 2649070-86-8
• EN300-1934714

• Inchi： 1S/C10H7BrN2O/c1-7(13-6-14)9-4-8(5-12)2-3-10(9)11/h2-4,7H,1H3
• InChI Key： BQRFHRBILJHXRM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1C(C)N=C=O

Computed Properties

• Exact Mass: 249.97418g/mol
• Monoisotopic Mass: 249.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.2Ų

Additional information on 4-bromo-3-(1-isocyanatoethyl)benzonitrile

Comprehensive Overview of 4-bromo-3-(1-isocyanatoethyl)benzonitrile (CAS No. 2649070-86-8): Properties, Applications, and Industry Relevance

4-bromo-3-(1-isocyanatoethyl)benzonitrile (CAS No. 2649070-86-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This benzonitrile derivative features a unique molecular structure combining a bromo substituent and an isocyanatoethyl group, making it valuable for heterocyclic synthesis and small molecule drug development. Its CAS registry number 2649070-86-8 serves as a critical identifier for researchers investigating its potential in catalytic reactions and material science applications.

The compound's molecular weight of 265.09 g/mol and lipophilic properties make it particularly interesting for medicinal chemistry applications. Recent studies highlight its utility as a building block in developing kinase inhibitors, with researchers exploring its role in targeted therapies. The presence of both electron-withdrawing groups (bromo and nitrile) and the reactive isocyanate moiety creates diverse possibilities for molecular modifications, addressing current industry demands for novel chemical entities.

In the context of green chemistry trends, scientists are investigating 4-bromo-3-(1-isocyanatoethyl)benzonitrile as a potential intermediate for sustainable synthesis routes. The compound's reactivity profile allows for atom-efficient transformations, aligning with growing interest in environmentally friendly processes. Its thermal stability (typically stable below 150°C) makes it suitable for various industrial-scale applications while maintaining process safety standards.

The pharmaceutical industry shows particular interest in this compound's potential for creating bioactive scaffolds. Its structural features enable the development of compounds with improved metabolic stability and target selectivity – key considerations in modern drug discovery. Researchers are exploring its use in cancer research applications, particularly in designing small molecule modulators of cellular pathways.

From a synthetic chemistry perspective, CAS 2649070-86-8 offers multiple reactive sites for selective functionalization. The isocyanate group readily participates in nucleophilic addition reactions, while the aromatic bromine enables various cross-coupling reactions. This dual reactivity makes it valuable for creating diverse chemical libraries – a crucial aspect of high-throughput screening in drug discovery.

Recent patent literature reveals growing applications of 4-bromo-3-(1-isocyanatoethyl)benzonitrile in developing electronic materials. Its conjugated system and polar functional groups contribute to interesting optoelectronic properties, with potential uses in organic semiconductors and photovoltaic materials. This aligns with current market demands for advanced functional materials in energy applications.

Quality control of 2649070-86-8 typically involves HPLC analysis and spectroscopic characterization (NMR, IR, MS). The compound's purity specifications are crucial for research applications, with most suppliers providing ≥95% pure material. Proper storage conditions (typically under inert atmosphere at 2-8°C) ensure maintenance of its chemical integrity over time.

The global market for specialty chemicals like 4-bromo-3-(1-isocyanatoethyl)benzonitrile is expanding, driven by increased R&D investment in precision medicine and advanced materials. Suppliers are developing improved synthetic routes to enhance yield optimization while reducing process waste, responding to the industry's focus on sustainable manufacturing practices.

Future research directions for CAS 2649070-86-8 include exploring its potential in bioconjugation chemistry and as a probe molecule for studying biological systems. The compound's structural versatility positions it as a valuable tool in chemical biology research, particularly for developing activity-based probes and molecular imaging agents.

In analytical applications, derivatives of 4-bromo-3-(1-isocyanatoethyl)benzonitrile show promise as chromatographic standards and mass spectrometry tags. The bromine atom provides a distinctive isotopic pattern useful for compound identification, while the nitrile group offers hydrogen bonding capabilities important for separation science applications.